Cas no 2510-95-4 (a-Phenylcinnamonitrile)

a-Phenylcinnamonitrile structure
a-Phenylcinnamonitrile structure
Product Name:a-Phenylcinnamonitrile
CAS No:2510-95-4
MF:C15H11N
MW:205.254543542862
MDL:MFCD00001864
CID:257734
PubChem ID:24898290
Update Time:2025-04-19

a-Phenylcinnamonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-(phenylmethylene)-
    • 2,3-DIPHENYLACRYLONITRILE
    • A-PHENYLCINNAMONITRILE
    • 2,3-Diphenylacrilonitrile
    • 2,3-diphenyl-acrylonitril
    • 2,3-Diphenylacryonitril
    • f2387
    • USAF a-9789
    • α-PhenylcinnaMonitrile
    • Acrylonitrile,3-diphenyl-
    • -Phenylcinnamonitrile
    • WLN: NCYR&U1R
    • Benzeneacetonitrile, .alpha.-(phenylmethylene)-
    • alpha-Phenylcinnamonitrile
    • Cinnamonitrile, alpha-phenyl-
    • NSC-12489
    • DTXSID0062478
    • 16610-80-3
    • alpha,beta-Diphenylacrylonitrile
    • alpha-(Phenylmethylene)benzeneacetonitrile
    • (E)-2,3-Diphenylacrylonitrile
    • (2E)-2,3-diphenylprop-2-enenitrile
    • AMY25138
    • NSC12489
    • 2510-95-4
    • NSC 2018
    • Benzal-(benzyl-cyanid) [German]
    • alpha-Cyanostilbene
    • AI3-16816
    • NSC2018
    • 3-AMINO-3-(3-THIENYL)PROPANOICACID
    • J-015813
    • EINECS 219-726-6
    • NSC 12489
    • MFCD00068935
    • AKOS004908132
    • (E)-2, 3-diphenylprop-2-enenitrile
    • Stilbene, alpha-cyano-
    • Benzylidenephenylacetonitrile
    • Benzal-(benzyl-cyanid)
    • (E)-2,3-diphenylprop-2-enenitrile
    • .alpha.,.beta.-Diphenylacrylonitrile
    • NSC-2018
    • F 2387
    • alpha-Stilbenecarbonitrile
    • alpha -Phenylcinnamonitrile
    • DB-336175
    • (E)-2,3-DIPHENYLPROPENENITRILE
    • VFOKYTYWXOYPOX-PTNGSMBKSA-N
    • a-Phenylcinnamonitrile
    • MDL: MFCD00001864
    • Inchi: 1S/C15H11N/c16-12-15(14-9-5-2-6-10-14)11-13-7-3-1-4-8-13/h1-11H/b15-11-
    • InChI Key: VFOKYTYWXOYPOX-PTNGSMBKSA-N
    • SMILES: N#C/C(=C/C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 205.08900
  • Monoisotopic Mass: 205.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1155 (rough estimate)
  • Melting Point: 85-87 °C (lit.)
  • Boiling Point: 333.93°C (rough estimate)
  • Flash Point: 156.2°C
  • Refractive Index: 1.6550 (estimate)
  • PSA: 23.79000
  • LogP: 3.75078
  • Solubility: Not determined

a-Phenylcinnamonitrile Security Information

a-Phenylcinnamonitrile Pricemore >>

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